Cas no 2228929-19-7 (1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228929-19-7
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 6225012
• PubChem ID: 165778864
• Update Time: 2025-07-01

1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde
• EN300-1793797
• 2228929-19-7

• Inchi： 1S/C14H12O2/c15-9-14(7-8-14)13-11-4-2-1-3-10(11)5-6-12(13)16/h1-6,9,16H,7-8H2
• InChI Key： FLMJNCQNUOKBHP-UHFFFAOYSA-N
• SMILES： O=CC1(C2=C(C=CC3C=CC=CC2=3)O)CC1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 2228929-19-7 and Product Name: 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde

The compound with the CAS number 2228929-19-7 and the product name 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both a naphthalene ring and a cyclopropane moiety in its structure imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, which often exhibit enhanced biological activity and improved pharmacokinetic profiles. The 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde molecule is no exception, as its structural features suggest potential interactions with biological targets that could lead to therapeutic benefits. Specifically, the hydroxyl group attached to the naphthalene ring and the aldehyde functionality on the cyclopropane ring provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties.

One of the most intriguing aspects of this compound is its ability to serve as a versatile intermediate in organic synthesis. The cyclopropane ring, known for its high reactivity due to angle strain, can undergo various transformations that introduce new functional groups or alter the electronic properties of the molecule. This flexibility makes it an attractive scaffold for designing molecules with specific biological activities. For instance, studies have shown that cyclopropane derivatives can interact with enzymes and receptors in ways that are distinct from their aromatic counterparts, offering new opportunities for drug development.

The naphthalene moiety in 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde further enhances its potential as a pharmacophore. Naphthalene derivatives are well-documented for their role in various biological processes, including modulation of metabolic pathways and inhibition of disease-causing enzymes. The hydroxyl group on the naphthalene ring adds another layer of complexity, allowing for hydrogen bonding interactions that could be exploited in drug design. These features collectively make this compound a compelling subject for further research.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate how 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde interacts with target proteins and enzymes. These simulations have revealed potential binding modes that could lead to the development of novel drugs with improved efficacy and reduced side effects. For example, studies suggest that this compound may inhibit certain kinases by binding to their active sites, thereby disrupting signaling pathways involved in cancer progression.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of aromatic and cyclic structures makes it a candidate for developing advanced materials with tailored electronic properties. For instance, researchers have explored its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to absorb light across a broad spectrum could enhance device performance. These findings highlight the versatility of 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde beyond traditional pharmaceutical applications.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the naphthalene-cyclopropane core. Furthermore, protecting group strategies have enabled researchers to introduce functional groups at specific positions without interfering with other reactive sites. These advancements have paved the way for large-scale production and further exploration of its properties.

Evaluation of 1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde in preclinical studies has provided valuable insights into its potential therapeutic applications. Initial experiments have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. This suggests that it may be effective in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders like Alzheimer's disease.

The future direction of research on this compound is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the positions and types of functional groups attached to the naphthalene and cyclopropane rings, scientists can enhance its binding affinity and selectivity towards specific targets. Furthermore, exploring new synthetic routes could reduce production costs and improve scalability, making it more accessible for industrial applications.

In conclusion,1-(2-hydroxynaphthalen-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2228929-19-7) represents a promising molecule with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel drugs with improved therapeutic profiles and advanced materials with enhanced functionality. As research continues to uncover new aspects of its properties, this compound is poised to play a significant role in future scientific advancements.